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Liver test abnormalities are common with entrectinib, though severe hepatotoxicity is less frequent [1]

[2].

The table below summarizes the incidence of liver enzyme elevations observed in clinical trials:

Liver Test Incidence (Any Grade) Incidence (Grade 3-4)

Increased AST 42% 2.5%

Increased ALT 36% 2.8%

Increased Alkaline Phosphatase 25% Information missing

The median time to onset for AST and ALT elevations was approximately 2 weeks after starting treatment,

with ranges from one day to several months [2].

Recommended monitoring schedule [3] [4] [2]:

Baseline: Obtain liver function tests (LFTs) before initiating treatment.

During treatment: Monitor LFTs every 2 weeks for the first month of therapy, then monthly thereafter,
and as clinically indicated.
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Management and Dose Modifications for Hepatotoxicity

For managing hepatotoxicity, specific dose modification guidelines are based on the severity of the event,

graded according to the Common Terminology Criteria for Adverse Events (CTCAE) [3] [4].

The workflow below summarizes the management protocol for hepatotoxicity:
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Key principles for management:

Withhold dosing for significant hepatotoxicity [3] [4].

Resume at a reduced dose only after recovery to Grade ≤1 or baseline [3] [4].
Permanently discontinue for life-threatening events, failure to resolve, or recurrence despite dose

reductions [3] [4].

Mechanism and Clinical Context

Mechanism of Injury: The cause of entrectinib-induced liver injury is not fully known. The pattern of
early-onset transaminase elevations suggests some degree of direct hepatotoxicity. Entrectinib is

primarily metabolized in the liver by the CYP3A4 enzyme, making it susceptible to drug-drug
interactions that may influence liver toxicity [1].

Overall Clinical Impact: In clinical trials, entrectinib was discontinued due to increased AST or ALT
in only 0.8% of patients. No instances of clinically apparent liver injury with jaundice were reported in

the preregistration trials, though the total clinical experience remains limited [1].
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To cite this document: Smolecule. [Clinical Presentation and Monitoring of Hepatotoxicity]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b549072#entrectinib-hepatic-

toxicity-management-monitoring]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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